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Cat. No.: B1232614

Get Quote

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals on conducting field efficacy studies of the insect repellent IR3535®

against the yellow fever mosquito, Aedes aegypti. The methodologies are synthesized from

established guidelines from the World Health Organization (WHO), the United States

Environmental Protection Agency (EPA), and the American Society for Testing and Materials

(ASTM), as well as from peer-reviewed field studies.

Introduction
IR3535 (Ethyl Butylacetylaminopropionate) is a widely used synthetic insect repellent with a

favorable safety profile.[1] Efficacy testing under field conditions is a critical step in the

evaluation of topical repellent formulations containing IR3535. These protocols are designed to

generate robust and comparable data on the protection time and overall effectiveness of

IR3535-based products against Aedes aegypti.

Data Presentation: Efficacy of IR3535 Formulations
The following tables summarize quantitative data from field and laboratory studies evaluating

the efficacy of IR3535 against Aedes aegypti.
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Table 1: Protection Times of Various IR3535 Formulations against Aedes aegypti in a Field

Study

Formulation
Type

IR3535
Concentration

Mean Time to
First Bite
(hours:minute
s)

Mean Time to
Second Bite
(hours:minute
s)

Mean Time to
Third Bite
(hours:minute
s)

Hydro-alcoholic

spray
10% 5:20 6:50 7:40

Hydro-alcoholic

spray
15% 6:10 7:15 8:05

Hydro-alcoholic

spray
20% 6:50 7:40 8:35

Skin lotion 10% 5:45 7:00 7:50

Skin lotion 15% 6:20 7:25 8:15

Skin lotion 20% 6:40 7:35 8:25

Control (no

repellent)
0% 0:26 0:46 0:59

Data synthesized from a field study conducted in Belo Horizonte, Brazil.[2]

Table 2: Comparative Mean Protection Times of IR3535 and DEET Cream Formulations

against Aedes aegypti in a Laboratory Study

Repellent Concentration
Mean Protection Time
(minutes)

IR3535 10% < 180

IR3535 20% ~ 180

DEET 10% < 180

DEET 20% ~ 180
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Data from arm-in-cage laboratory evaluations.[3][4]

Experimental Protocols
This section outlines the detailed methodologies for conducting a field evaluation of IR3535

repellents against Aedes aegypti. These protocols are based on internationally accepted

guidelines such as the EPA's Product Performance Test Guidelines (OPPTS 810.3700) and

ASTM's Standard Test Method E939-94.[5][6][7][8]

Study Site Selection and Preparation
Site Criteria: Select field sites with natural populations of Aedes aegypti.[9] The biting

pressure should be sufficient to challenge the repellent's efficacy.

Environmental Monitoring: Record environmental conditions such as temperature, humidity,

and wind speed throughout the study period, as these factors can influence mosquito activity

and repellent performance.

Ethical Considerations: This protocol involves human subjects and must be conducted in

accordance with the ethical principles for medical research involving human subjects. Obtain

approval from an Institutional Review Board (IRB) or a local ethics committee. All volunteers

must provide written informed consent.[6]

Volunteer Recruitment and Inclusion Criteria
Subject Selection: Recruit healthy adult volunteers of both sexes.

Inclusion Criteria:

Age 18-60 years.

No known skin allergies or sensitivities to insect repellents or mosquito bites.

Willingness to refrain from using any scented lotions, perfumes, or soaps on the day of

testing.

Ability to follow study instructions and provide informed consent.
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Exclusion Criteria:

Pregnant or breastfeeding women.

Individuals with a history of severe allergic reactions to insect bites.

Individuals with any active skin condition on the forearms.

Repellent Application
Dosage: Apply the repellent formulation at a standardized rate, typically 1.0 ml per 600 cm²

of skin surface area.[10]

Application Area: The test is typically conducted on the forearms of the volunteers. Measure

the surface area of each volunteer's forearm (from wrist to elbow) to calculate the precise

amount of repellent to be applied.

Procedure:

One forearm of the volunteer is treated with the IR3535 formulation (test arm).

The other forearm remains untreated and serves as the control.[4]

Evenly spread the formulation over the entire skin surface of the test arm.

Allow the repellent to dry for a specified period (e.g., 30 minutes) before exposure to

mosquitoes.

Field Exposure and Data Collection
Exposure Period: Volunteers expose their treated and untreated forearms to the natural

mosquito population at the selected field site.

Bite/Landing Collection:

Volunteers sit with their forearms exposed.

A trained observer continuously monitors the forearms for mosquito landings and bites.
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The primary endpoint is the Complete Protection Time (CPT), defined as the time from

repellent application until the first confirmed bite on the treated arm. A confirmed bite is

typically defined as a bite followed by another bite within a 30-minute period.[5]

Record the time of the first, second, and third bites on both the treated and control arms.

[2]

The landing rate (number of mosquitoes landing per unit of time) on the control arm should

be monitored to ensure adequate biting pressure.

Data Recording: Use a standardized data sheet to record the following for each volunteer:

Volunteer ID

Repellent formulation and concentration

Time of repellent application

Time of the first, second, and third bites on both the treated and control arms

Number of landings on the control arm at regular intervals

Environmental conditions

Data Analysis
Calculate the mean and standard deviation of the Complete Protection Time (CPT) for each

repellent formulation.

Compare the CPTs of different formulations using appropriate statistical tests (e.g., ANOVA,

t-test).

Calculate the percentage of protection at different time points.

Mandatory Visualizations
Signaling Pathway of IR3535 in Mosquitoes
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The repellent effect of IR3535 is mediated through interactions with the mosquito's sensory

systems. One identified mechanism involves the activation of muscarinic acetylcholine

receptors (mAChRs) in insect neurosecretory cells.[11][12] Additionally, IR3535 has been

shown to modulate the activity of specific odorant receptors (ORs) in Aedes aegypti.[1][13][14]
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Caption: Proposed signaling pathways for IR3535's repellent action in mosquitoes.

Experimental Workflow for Field Testing
The following diagram illustrates the logical flow of the field testing protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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